Cas no 221313-11-7 (6-(trifluoromethyl)pyridine-3-carboxamidine;hydrochloride)

• Product Name: 6-(trifluoromethyl)pyridine-3-carboxamidine;hydrochloride
• CAS No: 221313-11-7
• MF: C₇H₇ClF₃N₃
• MW: 225.598790407181
• MDL: MFCD01862652
• CID: 244232
• PubChem ID: 2760777
• Update Time: 2025-08-04

6-(trifluoromethyl)pyridine-3-carboxamidine;hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinecarboximidamide,6-(trifluoromethyl)-, hydrochloride (1:1)
• 6-(Trifluoromethyl)pyridine-3-amidine hydrochloride
• 6-(trifluoromethyl)pyridine-3-carboximidamide,hydrochloride
• 6-(trifluoromethyl)pyridine-3-carboxamidine;hydrochloride
• SCHEMBL4394798
• 6-(Trifluoromethyl)nicotinimidamide hydrochloride
• DTXSID80375344
• 6-(Trifluoromethyl)pyridine-3-carboxamidine hydrochloride
• 6-(trifluoromethyl)pyridine-3-carboximidamide;hydrochloride
• E75775
• 6-(trifluoromethyl)pyridine-3-carboximidamide Hydrochloride
• 6-(Trifluoromethyl)pyridine-3-carboximidamide--hydrogen chloride (1/1)
• AKOS015849489
• SY342943
• PS-7775
• W-206735
• 6-(Trifluoromethyl)pyridine-3-amidine hydrochloride, AldrichCPR
• (S)-2-Ethoxy-3-(4-hydroxy-phenyl)-propionicacid
• MFCD01862652
• 6-(trifluoromethyl)nicotinamidine hydrochloride
• FT-0644044
• 221313-11-7
• CS-0156778
• 6-(Trifluoromethyl)pyridine-3-amidine, HCl
• 6-(Trifluoromethyl)pyridine-3-carboxamidine hydrochloride, 6-(Trifluoromethyl)pyridine-3-carboximidamide hydrochloride, 5-Carbamimidoyl-2-(trifluoromethyl)pyridine hydrochloride
• DB-045812

• MDL： MFCD01862652
• Inchi： 1S/C7H6F3N3.ClH/c8-7(9,10)5-2-1-4(3-13-5)6(11)12;/h1-3H,(H3,11,12);1H
• InChI Key： HUKUESHULWUKHP-UHFFFAOYSA-N
• SMILES： Cl.FC(C1C=CC(C(=N)N)=CN=1)(F)F

Computed Properties

• Exact Mass: 225.02800
• Monoisotopic Mass: 225.028
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 202
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 62.8A^2

Experimental Properties

• Melting Point: 105-107°C
• Boiling Point: 225.4°Cat760mmHg
• Flash Point: 90.1°C
• PSA: 62.76000
• LogP: 2.98650

6-(trifluoromethyl)pyridine-3-carboxamidine;hydrochloride Security Information

• Hazard Category Code： 22
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives

Additional information on 6-(trifluoromethyl)pyridine-3-carboxamidine;hydrochloride

Recent Advances in the Study of 6-(Trifluoromethyl)pyridine-3-carboxamidine;hydrochloride (CAS: 221313-11-7)

6-(Trifluoromethyl)pyridine-3-carboxamidine;hydrochloride (CAS: 221313-11-7) is a chemical compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This compound, characterized by its trifluoromethylpyridine core and amidine functional group, has been the subject of recent studies exploring its synthesis, biological activity, and therapeutic potential. The following research brief provides an overview of the latest findings related to this compound, highlighting its significance in contemporary research.

Recent studies have focused on the synthesis and optimization of 6-(trifluoromethyl)pyridine-3-carboxamidine;hydrochloride, with particular emphasis on improving yield and purity. A 2023 publication in the Journal of Medicinal Chemistry detailed a novel synthetic route that utilizes palladium-catalyzed cross-coupling reactions to achieve higher efficiency and scalability. This advancement is critical for enabling large-scale production, which is essential for further pharmacological evaluation and potential clinical applications.

In terms of biological activity, 6-(trifluoromethyl)pyridine-3-carboxamidine;hydrochloride has shown promising results as a modulator of protein-protein interactions (PPIs). A study published in Bioorganic & Medicinal Chemistry Letters demonstrated its efficacy in inhibiting the interaction between specific oncogenic proteins, suggesting its potential as an anticancer agent. The compound's trifluoromethyl group is believed to enhance its binding affinity and metabolic stability, making it a valuable scaffold for further drug development.

Another area of interest is the compound's application in infectious disease research. Preliminary data from a 2024 study in Antimicrobial Agents and Chemotherapy indicated that 6-(trifluoromethyl)pyridine-3-carboxamidine;hydrochloride exhibits inhibitory activity against certain viral proteases. This finding opens new avenues for the development of broad-spectrum antiviral agents, particularly in the context of emerging viral pathogens.

Despite these promising results, challenges remain in the development of 6-(trifluoromethyl)pyridine-3-carboxamidine;hydrochloride as a therapeutic agent. Issues such as bioavailability, toxicity, and off-target effects need to be addressed through further preclinical studies. Researchers are currently exploring structural modifications to optimize the compound's pharmacokinetic and pharmacodynamic properties.

In conclusion, 6-(trifluoromethyl)pyridine-3-carboxamidine;hydrochloride (CAS: 221313-11-7) represents a versatile and promising compound in the field of chemical biology and medicinal chemistry. Its unique structural features and demonstrated biological activities make it a valuable candidate for further research and development. Continued efforts in synthesis optimization, biological evaluation, and structural refinement will be essential to unlock its full therapeutic potential.